Cas no 851094-02-5 (3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate)

• Product Name: 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate
• CAS No: 851094-02-5
• MF: C₂₅H₂₁N₃O₈S
• MW: 523.514545202255
• CID: 6127264
• PubChem ID: 4341554
• Update Time: 2025-06-26

3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate
• 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate
• Benzoic acid, 3,5-dimethoxy-, 3-methyl-4-[(4-nitrophenyl)sulfonyl]-1-phenyl-1H-pyrazol-5-yl ester
• F0605-0526
• [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 3,5-dimethoxybenzoate
• 851094-02-5
• AKOS001499104

• Inchi： 1S/C25H21N3O8S/c1-16-23(37(32,33)22-11-9-19(10-12-22)28(30)31)24(27(26-16)18-7-5-4-6-8-18)36-25(29)17-13-20(34-2)15-21(14-17)35-3/h4-15H,1-3H3
• InChI Key： ITEYAAICKMLLHR-UHFFFAOYSA-N
• SMILES： C(OC1N(C2=CC=CC=C2)N=C(C)C=1S(C1=CC=C([N+]([O-])=O)C=C1)(=O)=O)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 523.10493581g/mol
• Monoisotopic Mass: 523.10493581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate

Introduction to 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate (CAS No. 851094-02-5) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate, identified by its CAS number 851094-02-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines a pyrazole core with aromatic sulfonyl and methoxy substituents, creating a structure that warrants detailed exploration for its biochemical interactions and therapeutic implications.

At the heart of this compound lies its pyrazole scaffold, a heterocyclic system widely recognized for its versatility in medicinal chemistry. Pyrazoles have been extensively studied for their role as key pharmacophores in various drug classes, including antiviral, anti-inflammatory, and anticancer agents. The presence of a methyl group at the 3-position and a phenyl ring at the 1-position further enhances the molecular complexity, enabling diverse interactions with biological targets. The introduction of a 4-nitrobenzenesulfonyl moiety at the 4-position of the pyrazole ring adds an electron-withdrawing effect, which can modulate the compound's reactivity and binding affinity. Additionally, the ester functionality at the 3,5-dimethoxybenzoyl group introduces another layer of structural diversity, potentially influencing solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their binding modes to biological targets with higher accuracy. The nitrobenzenesulfonyl group, in particular, has been shown to interact favorably with hydrophobic pockets and aromatic residues in protein targets, making it a valuable moiety for designing small-molecule inhibitors. This has been highlighted in several studies where derivatives of nitrobenzènesulfonamides have demonstrated potent activity against enzymes involved in cancer metabolism.

The 3,5-dimethoxybenzoate moiety contributes to the overall electronic properties of the molecule by introducing methoxy groups, which are known to be electron-donating via resonance. This can influence the compound's ability to engage in hydrogen bonding or π-stacking interactions with biological partners. Such structural features are critical for optimizing drug-like properties such as bioavailability and target specificity. In fact, recent research has shown that methoxylated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced solubility and reduced metabolic clearance.

In the context of drug discovery, the synthesis of 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate (CAS No. 851094-02-5) exemplifies the strategic use of multiple functional groups to achieve desired biological activity. The combination of a pyrazole core with sulfonyl and methoxy substituents creates a scaffold that is both structurally unique and biologically relevant. This has led to its investigation as a potential lead compound for further derivatization in therapeutic programs targeting neurological disorders.

One particularly intriguing aspect of this compound is its potential interaction with enzymes implicated in neurodegenerative diseases. Pyrazole derivatives have been reported to modulate enzyme activity through allosteric inhibition or competitive binding at active sites. The presence of the nitrobenzenesulfonyl group further enhances this capability by providing an additional interaction point with polar residues in protein structures. Recent studies have demonstrated that nitroaromatic compounds can exhibit significant neuroprotective effects by inhibiting aberrant enzyme cascades associated with conditions such as Alzheimer's disease and Parkinson's disease.

The 3-methyl and 1-phenyl substituents on the pyrazole ring contribute to steric hindrance and electronic modulation, which can fine-tune binding affinity without compromising selectivity. These features are particularly important when designing molecules intended for clinical use, where off-target effects must be minimized. Computational modeling studies have suggested that these substituents may help position key functional groups optimally relative to biological targets, thereby enhancing efficacy.

Another area where this compound shows promise is in antimicrobial applications. The structural motifs present in 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate (CAS No. 851094-02-5) share similarities with known antimicrobial agents that target bacterial cell wall synthesis or DNA replication mechanisms. The combination of sulfonyl and methoxy groups has been shown to disrupt bacterial enzymes essential for survival, making such derivatives attractive candidates for developing novel antibiotics.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for efficient construction of complex molecular architectures. Modern synthetic routes often employ transition-metal-catalyzed reactions or asymmetric methods to introduce specific stereocenters or functional groups with high precision. These techniques not only streamline production but also enable access to novel derivatives that might not be accessible through traditional synthetic approaches.

In conclusion,3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 3,5-dimethoxybenzoate (CAS No. 851094-02-5) represents a structurally sophisticated molecule with broad potential applications in chemical biology and drug discovery. Its unique combination of functional groups—pyrazole core,methyl, phenyl,nitrobenzenesulfonyl, and ester—makes it a versatile scaffold for designing molecules targeting various diseases. Recent research underscores its promise as an inhibitor against enzymes involved in cancer metabolism,neurodegenerative disorders, and antimicrobial infections,highlighting its significance as a lead compound for further development.